![molecular formula C14H16 B1598436 2,6-Diethylnaphthalene CAS No. 59919-41-4](/img/structure/B1598436.png)
2,6-Diethylnaphthalene
Overview
Description
2,6-Diethylnaphthalene (2,6-DIN) is a chemical compound belonging to the class of naphthalenes. It is a colorless, crystalline solid with a molecular formula of C14H16. It is a derivative of naphthalene, which is an aromatic hydrocarbon found in coal tar and petroleum. 2,6-DIN is a versatile compound that has a wide range of applications in both scientific research and industry. It is used as a starting material for the synthesis of other compounds and as a solvent for organic compounds.
Scientific Research Applications
Precursor to Polyethylene Naphthalate (PEN)
2,6-Diethylnaphthalene is used in the production of dimethyl-2,6-naphthalenedicarboxylate, a precursor to polyethylene naphthalate (PEN). PEN is a polymer that offers superior strength and heat resistance compared to polyethylene terephthalate (PET), making it suitable for applications such as photographic film, fibers, containers, and molded parts .
Synthesis of Dicarboxylic Acid
The compound is involved in the oxidation process to synthesize dicarboxylic acid, which is a critical intermediate in various chemical syntheses .
3. Esterification to Produce Dimethyl 2,6-Naphthalene Dicarboxylate 2,6-Diethylnaphthalene undergoes esterification to produce dimethyl 2,6-naphthalene dicarboxylate, which is then copolymerized with ethylene glycol to form PEN .
Disproportionation Catalyst
It has been studied for use in the disproportionation of 2-methylnaphthalene over zeolite catalysts to produce 2,6-triad dimethylnaphthalene isomers .
Mechanism of Action
Target of Action
2,6-Diethylnaphthalene (2,6-DMN) is a polycyclic aromatic hydrocarbon It’s known that polycyclic aromatic hydrocarbons can interact with various biological molecules and systems, potentially affecting cellular functions .
Mode of Action
It’s known that polycyclic aromatic hydrocarbons can interact with cellular components, potentially leading to changes in cellular functions .
Biochemical Pathways
2,6-DMN is a crucial intermediate for the synthesis of polybutylenenaphthalate and polyethylene naphthalate (PEN) . It can be produced by methylation of 2-methylnaphthalene (2-MN) and/or naphthalene, disproportionation of 2-MN, and/or isomerisation of dimethylnaphthalenes (DMNs) . The PEN synthesis process involves three main parts; (1) the oxidation of 2,6-dialkylnaphthalenes (2,6-DKN) to synthase dicarboxylic acid (2,6-NDA), (2) the esterification of 2,6-NDA to produce dimethyl 2,6-naphthalene dicarboxylate (2,6-NDC), and (3) copolymerization of 2,6-NDC with ethylene glycol to PEN .
Pharmacokinetics
It’s known that polycyclic aromatic hydrocarbons can be absorbed and distributed in the body, metabolized by enzymes, and excreted .
Action Environment
The action of 2,6-DMN can be influenced by various environmental factors. For instance, the presence of other chemicals, temperature, and pH can affect the stability and efficacy of 2,6-DMN . .
properties
IUPAC Name |
2,6-diethylnaphthalene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16/c1-3-11-5-7-14-10-12(4-2)6-8-13(14)9-11/h5-10H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJJFFBINNGWEBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)C=C(C=C2)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70208637 | |
Record name | Naphthalene, 2,6-diethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70208637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Diethylnaphthalene | |
CAS RN |
59919-41-4 | |
Record name | Naphthalene, 2,6-diethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059919414 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Naphthalene, 2,6-diethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70208637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Diethylnaphthalene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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